![molecular formula C9H12N2O2S B1531839 (3R,4R)-4-[(4-methylpyrimidin-2-yl)sulfanyl]oxolan-3-ol CAS No. 2165351-35-7](/img/structure/B1531839.png)
(3R,4R)-4-[(4-methylpyrimidin-2-yl)sulfanyl]oxolan-3-ol
Overview
Description
(3R,4R)-4-[(4-methylpyrimidin-2-yl)sulfanyl]oxolan-3-ol, also known as 4-methylthio-3-oxo-4-pyrimidinol or MTO, is an intermediate in the synthesis of several important compounds, including amino acids, nucleosides, and polymers. MTO is also a key component in the synthesis of the antimalarial drug artemisinin, which is derived from the sweet wormwood plant. MTO has been studied extensively for its potential applications in the medical and pharmaceutical industries, as well as its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structural Analysis
Studies on pyrimidine derivatives, such as the synthesis of novel 5-methyl-4-thiopyrimidine derivatives, reveal the importance of these compounds in exploring new chemical spaces and understanding molecular interactions. The synthesis methods often involve the formation of different substituents on the pyrimidine ring, which can lead to a variety of biological activities and structural properties (Stolarczyk et al., 2018). These synthetic approaches are crucial for developing new drugs and materials with tailored properties.
Cytotoxic Activity
Research on pyrimidine derivatives has also explored their cytotoxic activities against various cancer cell lines. The structural modifications on the pyrimidine ring, such as the introduction of sulfanyl groups, have been studied for their effects on cytotoxicity. For example, certain derivatives have shown specific activities against Human umbilical vein endothelial cells (HUVEC) and HeLa, K562, and CFPAC cancer cell lines, offering insights into the potential therapeutic applications of these compounds (Stolarczyk et al., 2018).
Bioisosteres and Drug Discovery
The concept of bioisosteres, where one chemical group is replaced with another possessing similar physical or chemical properties, is critical in drug discovery. Compounds like 3‐Sulfanyl‐oxetanes have been presented as novel bioisosteric replacements for thioesters or benzyl sulfides, showcasing the potential of sulfur-containing oxetanes in medicinal chemistry and drug design (Croft et al., 2017).
Chemical Biology and Enzyme Inhibition
Pyrimidine derivatives have been investigated for their role in inhibiting enzymes like acetolactate synthase, which is a target for herbicides. The study of triazolopyrimidine sulfanilides and their effect on spontaneous mutants resistant to these compounds helps in understanding the mechanisms of enzyme inhibition and resistance, which is valuable for developing new agrochemicals (Subramanian et al., 1990).
properties
IUPAC Name |
(3R,4R)-4-(4-methylpyrimidin-2-yl)sulfanyloxolan-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2S/c1-6-2-3-10-9(11-6)14-8-5-13-4-7(8)12/h2-3,7-8,12H,4-5H2,1H3/t7-,8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBGICEUJAHDTGJ-HTQZYQBOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)SC2COCC2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC(=NC=C1)S[C@@H]2COC[C@H]2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.